Cas no 2138190-18-6 (Isoquinoline, 1-chloro-3-methyl-5-(1-methylethyl)-)

• Product Name: Isoquinoline, 1-chloro-3-methyl-5-(1-methylethyl)-
• CAS No: 2138190-18-6
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• CID: 5260149
• Update Time: 2025-05-21

Isoquinoline, 1-chloro-3-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-3-methyl-5-(1-methylethyl)-

• Inchi： 1S/C13H14ClN/c1-8(2)10-5-4-6-11-12(10)7-9(3)15-13(11)14/h4-8H,1-3H3
• InChI Key： WYWLHGHJKZINDK-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(C(C)C)=CC=C2)C=C(C)N=1

Additional information on Isoquinoline, 1-chloro-3-methyl-5-(1-methylethyl)-

Introduction to 1-Chloro-3-methyl-5-(1-methylethyl)isoquinoline (CAS No. 2138190-18-6)

1-Chloro-3-methyl-5-(1-methylethyl)isoquinoline (CAS No. 2138190-18-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoquinoline scaffold, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The isoquinoline core is a well-known heterocyclic structure found in numerous natural products and synthetic compounds with diverse biological activities. The presence of the chloro and methyl substituents, along with the 1-methylethyl group, imparts specific chemical and pharmacological properties to the molecule. These functional groups play a crucial role in modulating the compound's interactions with biological targets, thereby influencing its efficacy and selectivity.

Recent studies have highlighted the potential of 1-chloro-3-methyl-5-(1-methylethyl)isoquinoline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 1-chloro-3-methyl-5-(1-methylethyl)isoquinoline has also been investigated for its antitumor activity. Studies conducted by a team of researchers at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 1-chloro-3-methyl-5-(1-methylethyl)isoquinoline has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential parameters for drug development. Moreover, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

To further explore the therapeutic applications of 1-chloro-3-methyl-5-(1-methylethyl)isoquinoline, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions, including inflammatory diseases and cancer. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

The synthesis of 1-chloro-3-methyl-5-(1-methylethyl)isoquinoline involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The key steps include the formation of the isoquinoline core through a condensation reaction followed by selective substitution reactions to introduce the desired functional groups. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

In conclusion, 1-chloro-3-methyl-5-(1-methylethyl)isoquinoline (CAS No. 2138190-18-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.